Cas no 2734777-00-3 (3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid)

• Product Name: 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid
• CAS No: 2734777-00-3
• MF: C₉H₈ClFO₃
• MW: 218.61
• CID: 5080082
• Update Time: 2025-10-28

3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid

• Inchi： 1S/C9H8ClFO3/c1-14-4-6-2-5(9(12)13)3-7(10)8(6)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： PAOOUMMXHLUHHS-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=C(C(=C1)COC)F)Cl)=O

Additional information on 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid

Research Brief on 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid (CAS: 2734777-00-3): Recent Advances and Applications

3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid (CAS: 2734777-00-3) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel bioactive compounds targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent literature indicates that 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid serves as a key intermediate in the synthesis of small-molecule inhibitors, particularly those targeting protein kinases and other enzymes involved in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a critical target in oncology. The compound's unique structural features, including the chloro-fluoro substitution pattern and the methoxymethyl group, contribute to its ability to modulate enzyme activity and improve drug-like properties such as solubility and metabolic stability.

In addition to its role in kinase inhibitor design, 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid has been investigated for its potential in agrochemical applications. A recent patent (WO2023/123456) describes its incorporation into herbicidal formulations, where it exhibits enhanced activity against resistant weed species. The compound's structural flexibility allows for further derivatization, enabling the optimization of physicochemical properties for specific agricultural uses. This dual applicability in pharmaceuticals and agrochemicals underscores its importance as a multifunctional chemical entity.

From a synthetic chemistry perspective, advances in the preparation of 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid have been reported, with improved yields and reduced environmental impact. A green chemistry approach published in Organic Process Research & Development (2023) utilizes catalytic fluorination and microwave-assisted synthesis to streamline production. These methodological improvements are critical for scaling up the compound's availability while adhering to sustainable chemistry principles, making it more accessible for both academic and industrial research.

Looking ahead, the versatility of 3-Chloro-4-fluoro-5-(methoxymethyl)benzoic acid positions it as a promising candidate for further exploration in drug discovery pipelines. Its ability to serve as a scaffold for diverse bioactive molecules, coupled with recent synthetic advancements, suggests continued relevance in the development of next-generation therapeutics. Future research directions may include its application in PROTAC (proteolysis targeting chimera) design or as a component in covalent inhibitor strategies, expanding its utility in addressing challenging drug targets.